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Compound of Interest

Compound Name: 22-Hydroxydocosanoate

Cat. No.: B1255833

Get Quote

The characterization of phellonic acid is intrinsically linked to the chemical deconstruction of

suberin, the lipophilic biopolymer responsible for the barrier properties of plant cork cells[1]. In

1884, the scientist Kugler first isolated a crystalline substance from the bark of the cork oak

(Quercus suber), which he named "phellonic acid"[2]. However, the exact chemical nature of

the suberin matrix remained highly debated.

In 1890, Gilson advanced this work by establishing a robust macrochemical methodology. He

demonstrated that suberin was not merely a fat, but a complex polyester matrix insoluble in

neutral liquids. By subjecting the cork to alcoholic potash, Gilson successfully depolymerized

the matrix and isolated crystalline phellonic acid, accurately recording its melting point at 95°C

to 96°C[3]. The definitive molecular architecture was later confirmed in 1941 by Drake, Carhart,

and Mozingo, who conclusively mapped its structure as 22-hydroxydocosanoic acid[4].

Physicochemical Profiling
Understanding the physical constraints of phellonic acid is critical for both its extraction and its

downstream application in lipid-based drug delivery systems. The presence of both a terminal

carboxyl group and an omega-hydroxyl group allows it to participate in extensive hydrogen

bonding, while its 22-carbon aliphatic tail imparts profound hydrophobicity.

Table 1: Quantitative Chemical and Physical Properties of Phellonic Acid
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Property Value

IUPAC Name 22-hydroxydocosanoic acid

Common Name Phellonic Acid

Chemical Formula C22H44O3

Molecular Weight 356.6 g/mol

Exact Mass 356.3290 Da

Melting Point 95°C - 96°C

Topological Polar Surface Area 57.5 Å²

CAS Registry Number 506-45-6

(Data curated from5[5])

Biosynthetic Pathway
In planta, phellonic acid is synthesized within the endoplasmic reticulum of phellem (cork)

cells[6]. The pathway relies on the sequential elongation of fatty acyl precursors, followed by

highly specific enzymatic oxidation[7].
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Biosynthetic pathway of phellonic acid in suberized plant tissues.

Experimental Protocol: Extraction and Isolation
from Suberin
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As an Application Scientist, I emphasize that the isolation of phellonic acid is not merely a

sequence of mixing solvents; it is a thermodynamically driven process of targeted

depolymerization and differential solubility. The following self-validating protocol is adapted

from Gilson's foundational alkaline cleavage methodologies[2].

Step 1: Defatting the Suberin Matrix

Methodology: Subject 100g of pulverized Quercus suber bark to Soxhlet extraction using a

chloroform/methanol (2:1 v/v) azeotrope for 12 hours. Discard the solvent.

Causality: Cork contains unbound waxes, sterols, and free fatty acids. If not removed prior to

depolymerization, these highly lipophilic compounds will co-precipitate with phellonic acid

during the acidification step, severely compromising the purity of the final crystalline isolate.

Step 2: Alkaline Depolymerization (Saponification)

Methodology: Suspend the defatted bark in 500 mL of 3% alcoholic potassium hydroxide

(KOH). Reflux the mixture at 75°C for 4 hours under continuous agitation.

Causality: Suberin is a complex cross-linked polyester[3]. The hydroxide ions act as

aggressive nucleophiles, attacking the electrophilic carbonyl carbons of the ester linkages.

This saponification reaction cleaves the rigid polymer network, releasing the monomeric

units into the solvent as highly soluble potassium salts (e.g., potassium phellonate).

Step 3: Acid-Driven Precipitation

Methodology: Filter the hot alkaline solution to remove insoluble lignin and cellulosic

residues. Dilute the filtrate with 500 mL of hot distilled water. Slowly titrate the solution with

1M hydrochloric acid (HCl) until the pH drops below 3.0.

Causality: The addition of HCl protonates the soluble potassium phellonate into its free acid

form (phellonic acid)[3]. Because phellonic acid is a 22-carbon VLCFA, neutralizing its

carboxylate group drastically reduces its dielectric interaction with water. This sudden shift in

hydrophobicity forces the phellonic acid to crash out of the aqueous phase as a semi-fluid or

flocculent precipitate.

Step 4: Recrystallization and Purification
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Methodology: Collect the precipitate via vacuum filtration and wash extensively with cold

distilled water to remove residual potassium chloride salts. Dissolve the crude solid in boiling

chloroform, filter hot, and allow the solution to cool slowly to room temperature.

Causality: This step exploits the steep temperature-dependent solubility curve of phellonic

acid in chloroform. As the thermal kinetic energy of the solvent decreases, the

thermodynamic drive for phellonic acid molecules to self-assemble into a highly ordered

crystalline lattice excludes structurally dissimilar impurities, yielding high-purity white crystals

melting at 95°C[3].

Pharmaceutical Applications and Drug Formulation
While historically viewed as a botanical curiosity, phellonic acid has recently been engineered

into advanced pharmaceutical carriers, specifically for pH-dependent reconstitution systems[8].

Due to its unique structural duality—a long hydrophobic aliphatic chain capped by ionizable

functional groups—phellonic acid is an ideal matrix component for solid lipid nanoparticles

(SLNs). In the highly acidic environment of the stomach (pH 1.5 - 3.5), the carboxylic acid

remains protonated, rendering the lipid matrix completely insoluble. This mechanism is

currently utilized to protect acid-labile biological drugs, such as insulin, erythropoietin, and

omeprazole, from premature gastric degradation[8].

Furthermore, phellonic acid carriers are used to formulate non-steroidal anti-inflammatory

drugs (NSAIDs) like ibuprofen and diclofenac[9]. By preventing the release of NSAIDs in the

stomach, the formulation mitigates duodenal reflux-induced gastric mucosal injury. Upon

reaching the slightly alkaline environment of the duodenum (pH > 6.5), the phellonic acid matrix

deprotonates, becomes amphiphilic, and undergoes rapid dissolution to release the active

pharmaceutical ingredient (API)[8].
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pH-dependent drug release mechanism using phellonic acid carriers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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